Cas no 184840-84-4 (Anhydrosafflor yellow B)

• Product Name: Anhydrosafflor yellow B
• CAS No: 184840-84-4
• MF: C₄₈H₅₂O₂₆
• MW: 1044.9109
• CID: 2709720
• PubChem ID: 145708070
• Update Time: 2025-11-02

Anhydrosafflor yellow B Chemical and Physical Properties

Names and Identifiers

• Anhydrosafflor yellow B
• 4-[4,7-Dihydroxy-5-[3-(4-hydroxyphenyl)prop-2-enoyl]-6-oxo-2-(1,2,3,4-tetrahydroxybutyl)-7-[3,4,5-tr
• (6E)-4-[(2S,3R)-4,7-Dihydroxy-5-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]-6-oxo-2-[(1S,2R,3R)-1,2,3,4-te
• (2S,3S,7R)-6,7-Dihydroxy-5-[(2E)-3-(4-hydroxyphenyl)-2-propenoyl]-2-[(1S,2R,3R)-1,2,3,4-tetrahydroxy
• AHSYB
• 4(2H)-Benzofuranone, 7-beta-D-glucopyranosyl-3-[3-beta-D-glucopyranosyl-2,3,4-trihydroxy-5-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-6-oxo-1,4-cyclohexadien-1-yl]-3,7-dihydro-6,7-dihydroxy-5-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-2-[(1S,2R,3R)-1,2,3,4-tetrahydroxybutyl]-, (2S,3S)-
• (6E)-4-[(2R,3S)-4,7-dihydroxy-5-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]-6-oxo-2-[(1R,2S,3S)-1,2,3,4-te
• D85105
• 184840-84-4
• DTXSID801313846
• DA-61067

• Inchi： 1S/C48H52O26/c49-13-22(56)30(57)37(64)40-27(28-33(60)25(20(54)11-5-16-1-7-18(52)8-2-16)41(67)47(70,43(28)69)45-38(65)35(62)31(58)23(14-50)72-45)29-34(61)26(21(55)12-6-17-3-9-19(53)10-4-17)42(68)48(71,44(29)74-40)46-39(66)36(63)32(59)24(15-51)73-46/h1-12,22-24,27,30-32,35-40,45-46,49-54,56-66,70-71H,13-15H2/b11-5+,12-6+,25-20+/t22-,23-,24-,27+,30-,31-,32-,35+,36+,37+,38-,39-,40+,45-,46-,47?,48?/m0/s1
• InChI Key： NOXZTJVQKYBYAV-DLILUYEOSA-N
• SMILES： O1C2=C(C(=C(C(/C(/[H])=C(\[H])/C3C([H])=C([H])C(=C([H])C=3[H])O[H])=O)C(C2([C@]2([H])[C@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])=O)O[H])[C@@]([H])(C2=C(/C(=C(/C(/[H])=C(\[H])/C3C([H])=C([H])C(=C([H])C=3[H])O[H])\O[H])/C(C(C2=O)([C@]2([H])[C@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])=O)O[H])[C@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 1044.27468176 g/mol
• Monoisotopic Mass: 1044.27468176 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 74
• Rotatable Bond Count: 14
• Complexity: 2360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 480
• Molecular Weight: 1044.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on Anhydrosafflor yellow B

Anhydrosafflor Yellow B (CAS 184840-84-4): A Comprehensive Guide to Its Properties and Applications

Anhydrosafflor yellow B (CAS 184840-84-4) is a naturally occurring quinone chalcone glycoside compound primarily derived from Carthamus tinctorius L. (safflower). As one of the most bioactive components in safflower, it has gained significant attention in recent years due to its potential health benefits and wide range of applications in traditional medicine, nutraceuticals, and cosmetic industries.

The chemical structure of Anhydrosafflor yellow B features a unique chalcone skeleton with hydroxyl and glycosyl substitutions, which contributes to its distinctive yellow color and biological activities. Recent studies have focused on its antioxidant properties, making it particularly relevant in today's health-conscious market where consumers are actively searching for natural antioxidants and anti-aging compounds.

In traditional Chinese medicine, safflower yellow pigments including Anhydrosafflor yellow B have been used for centuries to promote blood circulation and relieve pain. Modern pharmacological research has validated many of these traditional uses, with studies demonstrating its potential effects on cardiovascular health and inflammatory responses. These findings align with current consumer trends toward plant-based medicine and natural therapeutic agents.

The extraction and purification of Anhydrosafflor yellow B from safflower flowers involve sophisticated techniques such as macroporous resin chromatography and preparative HPLC. The compound typically appears as a yellow crystalline powder with good stability under proper storage conditions. Its solubility profile shows better dissolution in polar solvents than in non-polar ones, which is crucial information for formulation scientists.

Recent market analysis shows growing demand for Anhydrosafflor yellow B in the nutraceutical industry, particularly in products targeting oxidative stress and cellular health. This aligns with Google search trends showing increased interest in "natural compounds for oxidative stress" and "plant-derived antioxidants". The compound's potential applications in functional foods and dietary supplements are areas of active research and commercial interest.

In the cosmetic industry, Anhydrosafflor yellow B is gaining attention as a natural colorant and active ingredient in skincare formulations. Its tyrosinase inhibitory activity suggests potential applications in brightening products, responding to the booming market for natural brightening agents as alternatives to synthetic ingredients. This addresses common consumer searches for "natural skin brighteners" and "plant-based cosmetic actives".

Quality control of Anhydrosafflor yellow B typically involves HPLC analysis with UV detection, with the compound showing characteristic absorption maxima around 400 nm. Standardization methods have been developed to ensure consistent quality in commercial preparations, which is particularly important for manufacturers responding to the growing demand for standardized botanical extracts in global markets.

Current research directions for Anhydrosafflor yellow B include exploring its potential in metabolic syndrome management and neuroprotective applications. These research areas correspond to trending health concerns and frequent search queries about "natural approaches to metabolic health" and "plant compounds for brain health". The compound's multi-target effects make it a promising candidate for further investigation in these areas.

From a commercial perspective, the global market for safflower extracts containing Anhydrosafflor yellow B is expected to grow steadily, driven by increasing consumer preference for natural ingredients and growing awareness of traditional herbal medicines. Suppliers are focusing on sustainable sourcing and eco-friendly extraction methods to meet the demands of environmentally conscious consumers searching for "sustainable botanical ingredients".

In conclusion, Anhydrosafflor yellow B (CAS 184840-84-4) represents an important bioactive compound with diverse applications in health, wellness, and personal care products. Its combination of traditional use and modern scientific validation positions it well in today's market for natural bioactive compounds. Ongoing research continues to uncover new potential applications for this fascinating safflower-derived molecule, making it a compound worth watching in the coming years.